Cas no 17321-26-5 (3-Chloro-6-(cyclohexyloxy)pyridazine)

• Product Name: 3-Chloro-6-(cyclohexyloxy)pyridazine
• CAS No: 17321-26-5
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD09812840
• CID: 1072330
• PubChem ID: 252829
• Update Time: 2025-04-23

3-Chloro-6-(cyclohexyloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(cyclohexyloxy)pyridazine
• 3-(Butylamino)-6-chloropyridazine
• 3-Butylamino-6-chlorpyridazin
• 3-Chlor-6-butylamino-pyridazin
• 3-Chlor-6-cyclohexyloxy-pyridazin
• 3-Chloro-6-butylaminopyridazine
• 3-chloro-6-cyclohexyloxy-pyridazine
• 3-Cyclohexyloxy-6-chlor-pyridazin
• 6-Butylamino-3-chloropyridazine
• 6-Chlor-3-cyclohexyloxy-pyridazin
• 6-Cyclohexyloxy-3-chlor-pyridazin
• AC1
• ACT06329
• butyl-(6-chloro-pyridazin-3-yl)-amine
• CTK3J9412
• Pyridazine, 3-butylamino-6-chloro-
• AKOS000164035
• SCHEMBL12949577
• NSC75072
• DS-014156
• 3-chloro-6-cyclohexyloxypyridazine
• NSC-75072
• TQP1669
• DTXSID10938340
• 17321-26-5

• MDL： MFCD09812840
• Inchi： 1S/C10H13ClN2O/c11-9-6-7-10(13-12-9)14-8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key： OJQAWSGLUDQRGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OC1CCCCC1

Computed Properties

• Exact Mass: 212.07179
• Monoisotopic Mass: 212.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 367.6°C at 760 mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.544
• PSA: 35.01
• LogP: 2.84150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Chloro-6-(cyclohexyloxy)pyridazine

Introduction to 3-Chloro-6-(cyclohexyloxy)pyridazine (CAS No. 17321-26-5)

3-Chloro-6-(cyclohexyloxy)pyridazine (CAS No. 17321-26-5) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound, featuring a pyridazine core substituted with a chloro group at the 3-position and a cyclohexyloxy moiety at the 6-position, presents an intriguing chemical profile that underscores its potential in medicinal chemistry and drug discovery.

The molecular structure of 3-Chloro-6-(cyclohexyloxy)pyridazine contributes to its versatile reactivity, making it a valuable intermediate in synthesizing more complex molecules. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization strategies, which are pivotal in developing novel therapeutic agents. In recent years, the compound has been explored for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications.

Recent advancements in synthetic methodologies have enhanced the accessibility of 3-Chloro-6-(cyclohexyloxy)pyridazine, enabling researchers to incorporate it into increasingly sophisticated molecular architectures. The cyclohexyloxy group, in particular, plays a crucial role in modulating the compound's solubility and bioavailability, which are critical factors in drug formulation. This feature has spurred interest in its potential as a lead compound for addressing various therapeutic challenges.

In the context of medicinal chemistry, 3-Chloro-6-(cyclohexyloxy)pyridazine has been investigated for its interaction with biological targets such as enzymes and receptors. Preliminary studies suggest that this compound exhibits promising binding affinity for certain therapeutic targets, making it a candidate for further development into novel drugs. The chloro substituent at the 3-position of the pyridazine ring is particularly noteworthy, as it can influence electronic properties and metabolic stability.

The synthesis of 3-Chloro-6-(cyclohexyloxy)pyridazine involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps typically include chlorination of the pyridazine core followed by nucleophilic substitution with cyclohexanol derivatives. These synthetic pathways have been optimized to ensure high yields and purity, facilitating further downstream applications in drug development.

One of the most compelling aspects of 3-Chloro-6-(cyclohexyloxy)pyridazine is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how structural changes affect biological activity. This approach is particularly valuable in identifying key pharmacophores that contribute to therapeutic efficacy. The cyclohexyloxy group, for instance, has been shown to enhance binding interactions with certain biological targets, suggesting its importance in drug design.

The pharmacokinetic profile of 3-Chloro-6-(cyclohexyloxy)pyridazine is another area of active investigation. Studies have begun to explore how this compound is metabolized and excreted within biological systems. Understanding these processes is essential for optimizing drug formulations and ensuring safety and efficacy. Preliminary data indicate that the compound exhibits moderate bioavailability and undergoes biotransformation pathways that can be further manipulated to improve its pharmacological properties.

Future research directions for 3-Chloro-6-(cyclohexyloxy)pyridazine may include exploring its potential in combination therapies, where it could be paired with other compounds to enhance therapeutic outcomes. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might influence its biological activity. These computational approaches complement experimental work by providing rapid screening of potential analogs.

The versatility of 3-Chloro-6-(cyclohexyloxy)pyridazine as a building block in medicinal chemistry underscores its significance in modern drug discovery efforts. Its unique structural features offer opportunities for developing novel therapeutics across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing pharmaceutical innovation.